4-Guanidinobenzoic Acid Methanesulfonate
Overview
Description
4-Guanidinobenzoic Acid Methanesulfonate is a useful research compound. Its molecular formula is C9H13N3O5S and its molecular weight is 275.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition
4-Guanidinobenzoic Acid Methanesulfonate exhibits notable enzyme inhibition properties. A study by Nochi et al. (1989) found that it inhibits enzymes like trypsin, thrombin, and kallikrein, particularly showing potent inhibitory activity towards trypsin. The inhibitor efficiently produces a stable acyl-enzyme, particularly effective in the case of trypsin, explaining its transient inhibitory action (Nochi et al., 1989).
Synthesis of Selective Inhibitors
Weichert et al. (1997) described the synthesis of cariporide mesilate and HOE 694 using this compound. These compounds, particularly cariporide mesilate, are investigated for their roles as protective drugs in cardiac ischemia and reperfusion states, while HOE 694 is utilized in physiological and pharmacological research, specifically for Na+/H+ exchange (NHE) inhibition (Weichert et al., 1997).
Application in Drug Synthesis
Che Bao-quan et al. (2007) discussed the synthesis of Nafamostat Mesilate, an anti-pancreatitis drug, from this compound. This synthesis demonstrates its utility in producing clinically significant drugs (Che Bao-quan et al., 2007).
Material Science Applications
In material science, Su and Hong (2001) utilized methanesulfonic acid, which is related to this compound, in preparing blends of polyaniline and poly(4-vinyl pyridine). They revealed unique morphologies in these blends, demonstrating the compound's relevance in materials research (Su & Hong, 2001).
Protease Inhibition and Therapeutic Effects
Yoshikawa et al. (1990) studied ONO-3307, a synthetic protease inhibitor containing this compound. They found it effective against disseminated intravascular coagulation (DIC) in rats, highlighting its potential in therapeutic applications (Yoshikawa et al., 1990).
Environmental Science Applications
In environmental science, Liu et al. (2022) examined the role of atmospheric amines in enhancing methanesulfonic acid (MSA)-driven nucleation, a process related to this compound. This study provides insights into atmospheric processes and environmental interactions (Liu et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be a biochemical used in proteomics research .
Biochemical Pathways
It’s known that it’s used in proteomics research, which involves the large-scale study of proteins, particularly their structures and functions .
Result of Action
As a biochemical used in proteomics research, it may have diverse effects depending on the specific proteins and cells involved .
Properties
IUPAC Name |
4-(diaminomethylideneamino)benzoic acid;methanesulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O2.CH4O3S/c9-8(10)11-6-3-1-5(2-4-6)7(12)13;1-5(2,3)4/h1-4H,(H,12,13)(H4,9,10,11);1H3,(H,2,3,4) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NGBBXMQQIAFCGF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)O.C1=CC(=CC=C1C(=O)O)N=C(N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20659913 |
Source
|
| Record name | 4-[(Diaminomethylidene)amino]benzoic acid--methanesulfonic acid (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20659913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
148720-07-4 |
Source
|
| Record name | 4-[(Diaminomethylidene)amino]benzoic acid--methanesulfonic acid (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20659913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Guanidinobenzoic Acid Methanesulfonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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